Methyl 2-[4-[(2,5-dimethoxyphenyl)methyl]piperazin-1-yl]benzoate

• IUPAC Name: methyl 2-[4-[(2,5-dimethoxyphenyl)methyl]piperazin-1-yl]benzoate
• InChI: InChI=1S/C21H26N2O4/c1-25-17-8-9-20(26-2)16(14-17)15-22-10-12-23(13-11-22)19-7-5-4-6-18(19)21(24)27-3/h4-9,14H,10-13,15H2,1-3H3
• InChI Key: BEKOCONTOALYGO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CN2CCN(CC2)C3=CC=CC=C3C(=O)OC
• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol

Description

Methyl 2-[4-[(2,5-dimethoxyphenyl)methyl]piperazin-1-yl]benzoate, also known as DMMDA-2, is a psychoactive compound that belongs to the class of phenethylamine derivatives. It is a chemical compound that has been extensively studied for its potential use in scientific research.

Mechanism of Action

Methyl 2-[4-[(2,5-dimethoxyphenyl)methyl]piperazin-1-yl]benzoate works by binding to the serotonin and dopamine receptors in the brain, which are responsible for regulating mood and behavior. It has been shown to increase the levels of serotonin and dopamine in the brain, leading to an improvement in mood and a reduction in anxiety.
Biochemical and Physiological Effects
Methyl 2-[4-[(2,5-dimethoxyphenyl)methyl]piperazin-1-yl]benzoate has been shown to have a number of biochemical and physiological effects. It has been shown to increase the activity of the serotonin and dopamine systems in the brain, leading to an improvement in mood and a reduction in anxiety. It has also been shown to have antioxidant properties, which may help to protect the brain from oxidative stress.

Advantages and Limitations for Lab Experiments

Methyl 2-[4-[(2,5-dimethoxyphenyl)methyl]piperazin-1-yl]benzoate has a number of advantages for use in lab experiments. It is a potent and selective agonist for serotonin and dopamine receptors, making it a useful tool for studying the function of these receptors. However, it also has some limitations. It is a relatively new compound and its safety profile has not been fully established, which may limit its use in certain experiments.

Future Directions

There are a number of future directions for research on Methyl 2-[4-[(2,5-dimethoxyphenyl)methyl]piperazin-1-yl]benzoate. One area of interest is its potential use in the treatment of neuropsychiatric disorders such as depression and anxiety. Another area of interest is its potential use as a tool for studying the function of serotonin and dopamine receptors in the brain. Further research is needed to fully understand the safety and efficacy of Methyl 2-[4-[(2,5-dimethoxyphenyl)methyl]piperazin-1-yl]benzoate, and to explore its potential therapeutic applications.
Conclusion
Methyl 2-[4-[(2,5-dimethoxyphenyl)methyl]piperazin-1-yl]benzoate is a psychoactive compound that has been extensively studied for its potential use in scientific research. It has a high affinity for serotonin and dopamine receptors, making it a potential candidate for the treatment of various neuropsychiatric disorders. While it has a number of advantages for use in lab experiments, its safety profile has not been fully established, which may limit its use in certain experiments. Further research is needed to fully understand the safety and efficacy of Methyl 2-[4-[(2,5-dimethoxyphenyl)methyl]piperazin-1-yl]benzoate, and to explore its potential therapeutic applications.

Synthesis Methods

Methyl 2-[4-[(2,5-dimethoxyphenyl)methyl]piperazin-1-yl]benzoate can be synthesized through the reaction of 2,5-dimethoxybenzaldehyde with piperazine in the presence of sodium cyanoborohydride. The resulting intermediate is then reacted with methyl benzoate to form Methyl 2-[4-[(2,5-dimethoxyphenyl)methyl]piperazin-1-yl]benzoate.

Scientific Research Applications

Methyl 2-[4-[(2,5-dimethoxyphenyl)methyl]piperazin-1-yl]benzoate has been extensively studied for its potential use in scientific research. It has been shown to have a high affinity for serotonin and dopamine receptors, making it a potential candidate for the treatment of various neuropsychiatric disorders such as depression and anxiety.